Cas no 5445-77-2 (2-Methyl-3-phenylpropionaldehyde)

2-Methyl-3-phenylpropionaldehyde Properties

Names and Identifiers

• Benzenepropanal, a-methyl-
• 2-METHYL-3-PHENYLPROPANAL
• 2-methyl-3-phenylpropionaldehyde
• (2S)-2-methyl-3-phenylpropanal
• 2-methyl-3-phenylpropan-1-al
• 2-methyl-3-phenyl-propionaldehyde
• 3-phenyl-2-methylpropionaldehyde
• EINECS 226-654-9
• phenyl-2-propyl ketone
• Propanal,2-methyl-3-phenyl
• 2-Benzylpropionaldehyde
• Methylhydrocinnamaldehyde
• NSC 22266
• 2-methyl-3-phenylpropanaldehyde
• MFCD00072223
• FT-0652190
• 2-Methyl-3-phenylpropanal #
• AS-47777
• SCHEMBL97559
• AKOS006275153
• A830193
• NSC-22266
• NSC22266
• NS00044372
• Benzenepropanal, alpha-methyl-
• 5445-77-2
• EN300-132030
• AMY11256
• UNII-TA7UWG59F9
• 2-Methyl-3-phenyl-propanal
• F16111
• Propanal, 2-methyl-3-phenyl-
• Benzenepropanal, .alpha.-methyl-
• Z1198150055
• alpha-Methylbenzenepropanal
• TA7UWG59F9
• DTXSID301020884
• 2-Methyl-3-phenylpropionaldehyde
• 2-Methyl-3-phenylpropanal
• DB-011067
• +Expand

• MDL： MFCD00072223
• InChIKey： HEPHYCJJLAUKSB-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H12O/c1-9(8-11)7-10-5-3-2-4-6-10/h2-6,8-9H,7H2,1H3
• SMILES： CC(CC1=CC=CC=C1)C=O

Computed Properties

• Exact Mass: 148.088815g/mol
• Surface Charge: 0
• XLogP3: 2.2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 148.088815g/mol
• Monoisotopic Mass: 148.088815g/mol
• Topological Polar Surface Area: 17.1Ų
• Heavy Atom Count: 11
• Complexity: 114
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 2
• Surface Charge: 0

Experimental Properties

• LogP: 2.06410
• PSA: 17.07000
• Refractive Index: 1.5119
• Boiling Point: 215 ºC
• Flash Point: 91 ºC
• Density: 0.968

2-Methyl-3-phenylpropionaldehyde Security Information

2-Methyl-3-phenylpropionaldehyde Customs Data

• HS CODE：2912299000
• Customs Data：

  China Customs Code:

  2912299000

  Overview:

  2912299000. Other cyclic aldehydes without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Appearance of tetraformaldehyde

  Summary:

  2912299000. other cyclic aldehydes without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%